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Compound of Interest

Compound Name: Californidine perchlorate

CAS No.: 17939-31-0

Cat. No.: B600170

Get Quote

As a preferred source for laboratory safety and chemical handling, this guide provides drug development professionals and researchers with the defin

Californidine is an isoquinoline benzophenanthridine alkaloid derived from Eschscholzia californica[1]. In pharmacological research, it is highly valued

modulator[2][3]. However, handling its perchlorate salt requires rigorous, specialized protocols due to a dual-hazard profile: the acute biological toxicit

of the perchlorate counterion[5].

Physicochemical & Quantitative Hazard Data
To design an effective safety protocol, we must first understand the quantitative and structural parameters of the compound. The following table summ

Parameter Value / Specification Referenc

Compound Name Californidine perchlorate [2]

CAS Registry Number 17939-31-0 [2][6]

Molecular Formula C₂₀H₂₀NO₄⁺ · ClO₄⁻ [6]

Molecular Weight 437.83 g/mol [6]

GHS Classification Acute Toxicity 4 (Oral) [4][7]

Hazard Statement H302 (Harmful if swallowed); ATE = 500 mg/kg [4]

Secondary Hazards Strong Oxidizer; Thermal decomposition risk [5]

Storage Conditions 0–6°C (Lyophilized), airtight, light-resistant [1]

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for perchlorate salts. The following matrix outlines the mandatory equipment and the mechanistic rationale (ca

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b600170#bc-rfq
https://www.benchchem.com/product/b190724
https://www.medchemexpress.com/californidine-perchlorate.html?locale=es-ES
https://www.medchemexpress.com/californidine-perchlorate.html
https://www.fishersci.com/store/msds?partNumber=AA11659&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.medchemexpress.com/californidine-perchlorate.html?locale=es-ES
https://www.medchemexpress.com/californidine-perchlorate.html?locale=es-ES
https://www.bioszeparacio.hu/wp-content/uploads/2024/03/Web-PDF_RefSubst_22-23_reduziert-1.pdf
https://www.bioszeparacio.hu/wp-content/uploads/2024/03/Web-PDF_RefSubst_22-23_reduziert-1.pdf
https://www.bioszeparacio.hu/wp-content/uploads/2024/03/Web-PDF_RefSubst_22-23_reduziert-1.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_202200351_1.0_SDS_EN.pdf?ref=1729091536
https://www.cuip.cz/content/uploads/2022/06/sds_californidine_en.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_202200351_1.0_SDS_EN.pdf?ref=1729091536
https://www.fishersci.com/store/msds?partNumber=AA11659&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b190724
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Required Specification Mechani

Hand Protection Polyvinyl chloride (PVC) or Nitrile gloves
Protects a

chemical 

Eye Protection Splash-proof safety goggles (EN166/NIOSH)
Perchlora

potential 

Body Protection Flame-resistant lab coat & chemical apron

Standard 

and dried

sensitive 

Respiratory / Environmental Chemical fume hood (Wash-down capable)

Prevents 

accumula

ductwork[

Operational Handling & Solution Preparation
To ensure both researcher safety and the scientific integrity of your assays, follow this self-validating methodology for weighing and preparing Califor

Step 1: Environmental Preparation Clear the fume hood of all combustible materials, including paper towels, wooden racks, and organic solvents[5]. C

organic fuels eliminates the primary fire and explosion triangle[8][9].

Step 2: Weighing and Transfer Use anti-static, non-metallic spatulas to transfer the lyophilized powder. Causality: Friction or static discharge from me

Step 3: Solvent Reconstitution Dissolve the powder in anhydrous DMSO or ethanol to prepare stock solutions[1]. Causality: Californidine perchlorat
utilizing anhydrous solvents ensures molecular stability and reliable receptor modulation in downstream assays[1][3].

Step 4: System Validation Perform periodic HPLC checks on the prepared stock solution[1]. Causality: This creates a self-validating system, confirmin

compound has not degraded during storage[1].

Workflow Visualization
The following diagram maps the logical progression of handling this compound, highlighting the critical divergence during a spill event.
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5. Solution Preparation
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No

6. Segregated Disposal
(Perchlorate Waste)
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Operational workflow for handling Californidine perchlorate, from risk assessment to disposal.

Spill Response & Decontamination Protocol
In the event of a spill, standard laboratory cleanup procedures must be abandoned in favor of the following perchlorate-specific protocol.

Step 1: Isolate and Hydrate Immediately dilute the spilled powder or solution with large quantities of water[8]. Causality: Water desensitizes the perch

into a shock-sensitive state.

Step 2: Inert Absorption (The "No-Paper" Rule) Absorb the diluted spill using dry earth, sand, or a non-combustible inert absorbent. Causality:Never u

a perchlorate solution becomes a highly explosive matrix once the water evaporates[8][9].

Step 3: Containment Sweep the inert absorbent into a designated, clearly labeled, acid-resistant waste container using non-sparking tools[9][10].

Waste Disposal Plan
Improper disposal of perchlorate salts is a leading cause of laboratory incidents. Follow this strict segregation plan:

Strict Segregation: Place all Californidine perchlorate waste into a dedicated "Perchlorate Waste" container[8][9]. Causality: Mixing perchlorate w

creates a volatile, potentially explosive mixture in the waste carboy[8][9].

Aqueous Deactivation: Ensure the waste concentration is kept low (e.g., <0.1%) by adding water to the waste container. Causality: Dilution maintai

transit.

Disposal Coordination: Tag the container as Hazardous Waste and contact your Environmental Health and Safety (EHS) department for an immedi
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry.

Contact

Address: 3281 E Guasti R

Ontario, CA 91761, Unite

Phone: (601) 213-4426

Email: info@benchchem.

Contact our Ph.D. Support Team for a compatibility check
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